Cas no 1219798-99-8 (Nifedipine-d4 (2-nitrophenyl-d4))

• Product Name: Nifedipine-d4 (2-nitrophenyl-d4)
• CAS No: 1219798-99-8
• MF: C₁₇H₁₈N₂O₆
• MW: 350.359271526337
• CID: 1065995
• PubChem ID: 49849383
• Update Time: 2025-08-05

Nifedipine-d4 (2-nitrophenyl-d4) Chemical and Physical Properties

Names and Identifiers

• Nifedipine-d4 (2-nitrophenyl-d4)
• dimethyl 2,6-dimethyl-4-(2,3,4,5-tetradeuterio-6-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Nifedipine-d4
• 1219798-99-8
• CS-0255656
• Nifedipine d4
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(6-nitrophenyl-2,3,4,5-d4)-, 3,5-dimethyl ester (ACI); 3,5-Dimethyl 1,4-dihydro-2,6-dimethyl-4-(6-nitrophenyl-2,3,4,5-d4)-3,5-pyridinedicarboxylate (ACI); 1,4-Dihydro-2,6-dimethyl-4-(6-nitrophenyl-2,3,4,5-d4)-3,5-pyridinedicarboxylic acid 3,5-dimethyl ester; Nifedipine-d4
• Dimethyl 2,6-dimethyl-4-[2-nitro(~2~H_4_)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• HY-B0284S1
• DTXSID70678659
• F91184

• Inchi： 1S/C17H18N2O6/c1-9-13(16(20)24-3)15(14(10(2)18-9)17(21)25-4)11-7-5-6-8-12(11)19(22)23/h5-8,15,18H,1-4H3/i5D,6D,7D,8D
• InChI Key： HYIMSNHJOBLJNT-KDWZCNHSSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C([2H])=C([2H])C([2H])=C([2H])C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 350.14159328g/mol
• Monoisotopic Mass: 350.14159328g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on Nifedipine-d4 (2-nitrophenyl-d4)

Nifedipine-d4 (2-nitrophenyl-d4): A Comprehensive Overview in Modern Pharmaceutical Research

The compound with the CAS number 1219798-99-8, specifically named as Nifedipine-d4 (2-nitrophenyl-d4), represents a significant advancement in the field of pharmaceutical chemistry. This deuterated derivative of Nifedipine, a well-known calcium channel blocker, has garnered considerable attention due to its unique applications in analytical chemistry and drug metabolism studies. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also provides a means to study metabolic pathways with greater precision.

In recent years, the use of deuterated compounds like Nifedipine-d4 (2-nitrophenyl-d4) has become increasingly prevalent in research aimed at understanding drug interactions and pharmacokinetics. The incorporation of deuterium labels allows researchers to differentiate between endogenous and exogenous compounds in complex biological matrices, thereby facilitating more accurate quantification and analysis. This has been particularly valuable in clinical trials where the distinction between drug and its metabolites is crucial for determining efficacy and safety profiles.

The structural modification of Nifedipine by replacing certain hydrogen atoms with deuterium atoms (²H) offers several advantages. Firstly, it reduces the likelihood of isobaric overlap during mass spectrometry analyses, enabling higher resolution and sensitivity. Secondly, deuterated analogs often exhibit improved metabolic stability, which is beneficial for studying long-term drug effects. These properties make Nifedipine-d4 (2-nitrophenyl-d4) an invaluable tool for researchers investigating cardiovascular drugs, particularly in contexts where Nifedipine is used as a reference standard.

Recent studies have highlighted the role of Nifedipine-d4 (2-nitrophenyl-d4) in pharmacokinetic modeling. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that deuterated Nifedipine analogs could provide insights into the metabolic pathways of Nifedipine in humans. The researchers utilized advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to analyze urine and plasma samples from patients receiving Nifedipine therapy. The findings revealed that the deuterated analog was a potent internal standard, significantly improving the detection limits for parent drug and metabolites.

The implications of these findings are substantial for both academic research and industrial applications. By employing Nifedipine-d4 (2-nitrophenyl-d4) as an internal standard, pharmaceutical companies can streamline their drug development processes, reducing costs associated with sample preparation and analysis. Additionally, this approach enhances the reliability of data obtained from non-clinical studies, which are essential for regulatory submissions. The ability to accurately measure drug concentrations and metabolite formation is critical for ensuring that new drugs meet safety and efficacy standards before reaching the market.

Beyond its applications in drug metabolism studies, Nifedipine-d4 (2-nitrophenyl-d4) has also found utility in environmental monitoring. Deuterated compounds are often used as tracers to study environmental processes such as contaminant transport and degradation. In one notable example, researchers employed this derivative to investigate the fate of Nifedipine-like compounds in aquatic ecosystems. The study demonstrated that deuterated analogs could persist longer than their non-deuterated counterparts, suggesting potential environmental impacts that warrant further investigation.

The synthesis of Nifedipine-d4 (2-nitrophenyl-d4) presents its own set of challenges due to the need for precise isotopic labeling. Advanced synthetic methodologies are required to ensure that deuterium atoms are incorporated at specific positions within the molecule without altering its pharmacological properties. Techniques such as deuterium exchange reactions and catalytic hydrogenation have been employed to achieve this goal. These synthetic strategies not only require expertise in organic chemistry but also access to specialized equipment capable of handling isotopic labeled reagents.

The demand for high-purity deuterated compounds like Nifedipine-d4 (2-nitrophenyl-d4) continues to grow as research methodologies evolve. Academic institutions and pharmaceutical companies alike recognize the importance of these derivatives in advancing our understanding of drug action and metabolism. As a result, suppliers specializing in isotopically labeled compounds have expanded their product portfolios to meet this increasing demand. This trend underscores the significance of compounds like this in modern pharmaceutical research.

In conclusion, Nifedipine-d4 (2-nitrophenyl-d4), with its CAS number 1219798-99-8, represents a cornerstone in contemporary pharmaceutical chemistry. Its unique properties make it an indispensable tool for researchers studying drug metabolism, pharmacokinetics, and environmental impact. As our understanding of biological systems continues to expand, the role of deuterated derivatives such as this compound will undoubtedly become even more prominent. The ongoing development and application of such advanced chemical tools promise to yield significant advancements in both therapeutic interventions and scientific discovery.